Cas no 1185301-27-2 (2-[3-(2-methoxyethyl)-1,2,4-oxadiazol-5-yl]-piperidine Hydrochloride)

2-[3-(2-Methoxyethyl)-1,2,4-oxadiazol-5-yl]-piperidine Hydrochloride is a chemically synthesized compound featuring a 1,2,4-oxadiazole core linked to a piperidine moiety via a methoxyethyl substituent. This structure confers potential utility in medicinal chemistry, particularly as a scaffold for developing bioactive molecules. The hydrochloride salt enhances solubility and stability, facilitating handling and formulation. The compound’s oxadiazole ring may contribute to interactions with biological targets, while the piperidine group offers conformational flexibility. Its well-defined synthetic pathway ensures reproducibility, making it suitable for research applications in drug discovery and pharmacological studies. Analytical characterization confirms high purity, supporting its use in structure-activity relationship investigations.
2-[3-(2-methoxyethyl)-1,2,4-oxadiazol-5-yl]-piperidine Hydrochloride structure
1185301-27-2 structure
Product Name:2-[3-(2-methoxyethyl)-1,2,4-oxadiazol-5-yl]-piperidine Hydrochloride
CAS No:1185301-27-2
MF:C10H18ClN3O2
MW:247.721821308136
MDL:MFCD12028445
CID:1207878
PubChem ID:46737064
Update Time:2025-05-24

2-[3-(2-methoxyethyl)-1,2,4-oxadiazol-5-yl]-piperidine Hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-[3-(2-methoxyethyl)-1,2,4-oxadiazol-5-yl]-piperidine Hydrochloride
    • AKOS015849479
    • 2-[3-(2-Methoxyethyl)-1,2,4-oxadiazol-5-yl]piperidine HCl
    • 2-[3-(2-methoxyethyl)-1,2,4-oxadiazol-5-yl]piperidine hydrochloride
    • 3-(2-methoxyethyl)-5-piperidin-2-yl-1,2,4-oxadiazole;hydrochloride
    • MFCD12028445
    • BS-37202
    • 1185301-27-2
    • 3-(2-Methoxyethyl)-5-(piperidin-2-yl)-1,2,4-oxadiazole hydrochloride
    • MDL: MFCD12028445
    • Inchi: 1S/C10H17N3O2.ClH/c1-14-7-5-9-12-10(15-13-9)8-4-2-3-6-11-8;/h8,11H,2-7H2,1H3;1H
    • InChI Key: FALQZAFITJWXGM-UHFFFAOYSA-N
    • SMILES: Cl.O1C(C2CCCCN2)=NC(CCOC)=N1

Computed Properties

  • Exact Mass: 247.109
  • Monoisotopic Mass: 247.109
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 192
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 60.2A^2

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Additional information on 2-[3-(2-methoxyethyl)-1,2,4-oxadiazol-5-yl]-piperidine Hydrochloride

Comprehensive Overview of 2-[3-(2-methoxyethyl)-1,2,4-oxadiazol-5-yl]-piperidine Hydrochloride (CAS No. 1185301-27-2)

2-[3-(2-methoxyethyl)-1,2,4-oxadiazol-5-yl]-piperidine Hydrochloride (CAS No. 1185301-27-2) is a chemically synthesized compound featuring a unique 1,2,4-oxadiazole core linked to a piperidine moiety. This structure is of significant interest in medicinal chemistry due to its potential role as a bioactive scaffold. The compound's hydrochloride salt form enhances its solubility, making it suitable for pharmaceutical research and development. Researchers are increasingly focusing on heterocyclic compounds like this due to their versatility in drug design, particularly for targeting central nervous system (CNS) disorders and metabolic diseases.

The 1,2,4-oxadiazole ring in 2-[3-(2-methoxyethyl)-1,2,4-oxadiazol-5-yl]-piperidine Hydrochloride is known for its stability and ability to mimic peptide bonds, which is critical in the development of small-molecule therapeutics. Recent studies highlight its potential as a ligand for G-protein-coupled receptors (GPCRs), a hot topic in drug discovery. With the rise of AI-driven drug design, compounds like this are being computationally screened for structure-activity relationships (SAR), aligning with trends in precision medicine.

From a synthetic perspective, the methoxyethyl side chain in this compound offers improved lipophilicity, a key factor in optimizing blood-brain barrier (BBB) penetration—a recurring challenge in CNS drug development. This aligns with frequent search queries such as "how to improve drug bioavailability" and "strategies for CNS-targeted molecules." The piperidine component further contributes to its pharmacokinetic profile, as this moiety is prevalent in FDA-approved drugs for conditions like neuropathic pain and depression.

In the context of green chemistry, the synthesis of 2-[3-(2-methoxyethyl)-1,2,4-oxadiazol-5-yl]-piperidine Hydrochloride has been optimized to reduce hazardous byproducts, addressing the growing demand for sustainable pharmaceutical manufacturing. This resonates with industry searches for "eco-friendly synthesis methods" and "green solvents in drug production." Analytical techniques such as HPLC and NMR are routinely employed to validate its purity, a critical aspect given its potential clinical applications.

The compound's CAS No. 1185301-27-2 is frequently cited in patent literature, particularly in claims related to neuroprotective agents and enzyme modulators. With the increasing focus on neurodegenerative diseases like Alzheimer's and Parkinson's, researchers are exploring its interactions with amyloid-beta and tau proteins. These investigations tie into popular search terms such as "new targets for Alzheimer's therapy" and "oxadiazole derivatives in neurology."

In summary, 2-[3-(2-methoxyethyl)-1,2,4-oxadiazol-5-yl]-piperidine Hydrochloride represents a promising candidate for drug discovery pipelines, combining structural novelty with therapeutic potential. Its relevance to cutting-edge research areas ensures continued interest from both academic and industrial sectors, making it a compound to watch in the evolving landscape of pharmaceutical innovation.

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